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Abstract

5-Hydroxy-4-octanone, a naturally occurring alpha-hydroxy ketone, has been primarily
recognized for its role as a flavoring agent in the food and beverage industry. Despite its
established safety profile and presence in natural sources such as Camellia sinensis (tea) and
Cocos nucifera (coconut), its therapeutic potential remains largely unexplored.[1][2] This
technical guide synthesizes the currently available scientific information on 5-Hydroxy-4-
octanone, covering its chemical and physical properties, known biological interactions, and
synthetic methodologies. Notably, there is a significant gap in the literature regarding its
specific therapeutic applications, mechanism of action in biological systems, and effects on
signaling pathways. This document aims to provide a foundational resource for researchers
and drug development professionals, highlighting the untapped potential of 5-Hydroxy-4-
octanone as a subject for future pharmacological investigation.

Introduction

5-Hydroxy-4-octanone, also known as Butyroin, is an organic compound with the molecular
formula C8H1602.[1][3] It is characterized by a hydroxyl group adjacent to a ketone group, a
structure that suggests potential for various chemical and biological interactions.[1] While it has
been identified as a safe flavoring agent by regulatory bodies such as the Flavor and Extract
Manufacturers Association (FEMA) and the Joint FAO/WHO Expert Committee on Food
Additives (JECFA), its bioactivity beyond flavor is not well-documented.[1][2] Preliminary
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research suggests a possible role in metabolic pathways, particularly those involving fatty acids
and ketone bodies, but detailed studies are lacking.[1] This guide will systematically present the
existing data on 5-Hydroxy-4-octanone and propose avenues for future therapeutic research.

Chemical and Physical Properties

A comprehensive summary of the physicochemical properties of 5-Hydroxy-4-octanone is
presented in Table 1. This data is essential for any experimental design, including formulation,
delivery, and assay development.

Property Value Reference
Molecular Formula C8H1602 [11[3]
Molecular Weight 144.21 g/mol [1]
CAS Number 496-77-5 [2][4]
Clear, light yellow to orange
Appearance o [3]
liquid
Sweet, slightly pungent,
Odor gy pung [1][5]
buttery
Boiling Point 80-82 °C at 10 mmHg [31[4]
Density 0.916 g/mL at 25°C [3114]
Refractive Index 1.4315 at 20°C [3][4]

- Practically insoluble in water;
Solubility _ [3][6]
soluble in ethanol

pKa (Predicted) 13.13+0.20 [3]

Known Biological Information and Interactions

The current understanding of the biological role of 5-Hydroxy-4-octanone is limited. It is
recognized as a natural product found in tea and coconut.[1][2] Its primary application is as a
flavoring agent, for which it has been designated as Generally Recognized As Safe (GRAS) by
FEMA.[1]
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Some research suggests that 5-Hydroxy-4-octanone may be involved in metabolic pathways
related to fatty acids and ketone bodies due to its chemical structure.[1] The presence of both a
hydroxyl and a ketone functional group allows for potential interactions with enzymes through
hydrogen bonding and nucleophilic addition reactions, which could influence metabolic enzyme
activity.[1] However, specific molecular targets and the extent of these interactions have not
been elucidated.

There is no publicly available data from in vitro or in vivo studies that quantitatively assesses
the therapeutic efficacy or toxicological profile of 5-Hydroxy-4-octanone beyond its use as a
flavoring agent.

Synthesis and Experimental Protocols

While detailed experimental protocols for therapeutic studies are unavailable, methods for the
chemical synthesis of 5-Hydroxy-4-octanone have been described. A common laboratory-
scale synthesis involves the condensation of ethyl butyrate in the presence of sodium metal in
boiling ether.[1][6] Industrial production may utilize catalytic hydrogenation or oxidation
methods to improve yield and purity.[1]

Below is a generalized workflow for the synthesis of 5-Hydroxy-4-octanone.

Synthesis of 5-Hydroxy-4-octanone

Ethyl Butyrate Sodium Metal Boiling Ether

Condensation Reaction

5-Hydroxy-4-octanone

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of 5-Hydroxy-4-octanone.

Potential Therapeutic Applications: A Forward Look

The absence of significant research into the therapeutic applications of 5-Hydroxy-4-octanone
presents a unique opportunity for discovery. Based on its structure as an alpha-hydroxy ketone,
several areas of investigation can be proposed:

e Metabolic Disorders: As suggested by preliminary research, its potential to interact with
enzymes in fatty acid and ketone body metabolism warrants further investigation for
conditions such as diabetes and non-alcoholic fatty liver disease.[1]

» Anti-inflammatory Effects: Many ketones and related compounds exhibit anti-inflammatory
properties. The potential for 5-Hydroxy-4-octanone to modulate inflammatory signaling
pathways could be explored.

» Neurological Effects: Given the interest in ketone bodies for neuroprotective effects,
investigating whether 5-Hydroxy-4-octanone can cross the blood-brain barrier and exert
any influence on neuronal function could be a valuable line of inquiry.

To explore these possibilities, a systematic approach is necessary, beginning with in vitro
screening to identify any significant biological activity.
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Proposed Research Workflow for Therapeutic Discovery

In Vitro Screening
(e.g., enzyme assays, cell-based assays)

Hit Identification

Active Compound

Mechanism of Action Studies
(e.g., target identification, pathway analysis)

l

In Vivo Studies
(e.g., animal models of disease)

Preclinical Development

Click to download full resolution via product page

Caption: A proposed workflow for investigating the therapeutic potential.

Conclusion

5-Hydroxy-4-octanone is a compound with a well-established safety profile in the context of its
use as a flavoring agent. However, a significant knowledge gap exists regarding its potential
therapeutic applications. Its chemical structure suggests the possibility of interactions with key
biological pathways, particularly in metabolism. This guide has consolidated the available
information on 5-Hydroxy-4-octanone and highlights the need for further research. The
scientific community is encouraged to undertake foundational studies, including in vitro
screening and mechanism of action investigations, to unlock the potential therapeutic value of
this naturally occurring ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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